![molecular formula C18H18N2O4S B284494 5-(3,4-dimethoxyphenyl)-3-(1-methyl-2-oxopropyl)thieno[2,3-d]pyrimidin-4(3H)-one](/img/structure/B284494.png)
5-(3,4-dimethoxyphenyl)-3-(1-methyl-2-oxopropyl)thieno[2,3-d]pyrimidin-4(3H)-one
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Overview
Description
5-(3,4-dimethoxyphenyl)-3-(1-methyl-2-oxopropyl)thieno[2,3-d]pyrimidin-4(3H)-one is a chemical compound that has gained attention in scientific research due to its potential applications in medicine. This compound belongs to the class of thieno[2,3-d]pyrimidin-4(3H)-ones, which have been shown to possess various biological activities.
Mechanism of Action
The mechanism of action of 5-(3,4-dimethoxyphenyl)-3-(1-methyl-2-oxopropyl)thieno[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, it has been suggested that this compound may exert its biological effects by modulating various signaling pathways in cells. For example, it has been reported to inhibit the expression of certain genes involved in tumor growth and inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been investigated in various studies. This compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation and pain in animal models.
Advantages and Limitations for Lab Experiments
One of the advantages of using 5-(3,4-dimethoxyphenyl)-3-(1-methyl-2-oxopropyl)thieno[2,3-d]pyrimidin-4(3H)-one in lab experiments is its potential to exhibit multiple biological activities. This compound can be used to investigate various signaling pathways and biological processes in cells and animals. However, one of the limitations of using this compound is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound in different applications.
Future Directions
There are several future directions for research on 5-(3,4-dimethoxyphenyl)-3-(1-methyl-2-oxopropyl)thieno[2,3-d]pyrimidin-4(3H)-one. One direction is to investigate the potential use of this compound in combination with other drugs or therapies for cancer treatment. Another direction is to explore the use of this compound as an anti-inflammatory and analgesic agent in animal models of various diseases. Moreover, further studies are needed to determine the mechanism of action of this compound and its potential toxicity in different applications.
Synthesis Methods
The synthesis of 5-(3,4-dimethoxyphenyl)-3-(1-methyl-2-oxopropyl)thieno[2,3-d]pyrimidin-4(3H)-one has been reported in the literature. One of the methods involves the reaction of 3-(1-methyl-2-oxopropyl)thieno[2,3-d]pyrimidin-4(3H)-one with 3,4-dimethoxybenzaldehyde in the presence of a catalyst. The product is obtained in good yield after purification.
Scientific Research Applications
The potential applications of 5-(3,4-dimethoxyphenyl)-3-(1-methyl-2-oxopropyl)thieno[2,3-d]pyrimidin-4(3H)-one in scientific research are diverse. This compound has been shown to possess antitumor activity in vitro and in vivo. It has also been reported to exhibit antibacterial and antifungal activities. Moreover, this compound has been investigated for its potential use as an anti-inflammatory and analgesic agent.
Properties
Molecular Formula |
C18H18N2O4S |
---|---|
Molecular Weight |
358.4 g/mol |
IUPAC Name |
5-(3,4-dimethoxyphenyl)-3-(3-oxobutan-2-yl)thieno[2,3-d]pyrimidin-4-one |
InChI |
InChI=1S/C18H18N2O4S/c1-10(11(2)21)20-9-19-17-16(18(20)22)13(8-25-17)12-5-6-14(23-3)15(7-12)24-4/h5-10H,1-4H3 |
InChI Key |
JAAGGXMCVCNNEO-UHFFFAOYSA-N |
SMILES |
CC(C(=O)C)N1C=NC2=C(C1=O)C(=CS2)C3=CC(=C(C=C3)OC)OC |
Canonical SMILES |
CC(C(=O)C)N1C=NC2=C(C1=O)C(=CS2)C3=CC(=C(C=C3)OC)OC |
Origin of Product |
United States |
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